Cas no 1351582-80-3 (4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide)

• Product Name: 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide
• CAS No: 1351582-80-3
• MF: C₁₉H₁₇F₃N₂O₃
• MW: 378.345095396042
• CID: 6431855
• PubChem ID: 71792159
• Update Time: 2025-11-05

4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide
• VU0539544-1
• 4-benzyl-5-oxo-N-(2-(trifluoromethyl)phenyl)morpholine-3-carboxamide
• 4-benzyl-5-oxo-N-[2-(trifluoromethyl)phenyl]morpholine-3-carboxamide
• F6241-0178
• 1351582-80-3
• AKOS024542217

• Inchi： 1S/C19H17F3N2O3/c20-19(21,22)14-8-4-5-9-15(14)23-18(26)16-11-27-12-17(25)24(16)10-13-6-2-1-3-7-13/h1-9,16H,10-12H2,(H,23,26)
• InChI Key： RKTLSAJLHARDNI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1NC(C1COCC(N1CC1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Exact Mass: 378.11912689g/mol
• Monoisotopic Mass: 378.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide

4-Benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide (CAS No. 1351582-80-3): A Comprehensive Overview

4-Benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide (CAS No. 1351582-80-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its research and development.

Chemical Structure and Properties

4-Benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide is a complex organic molecule with a molecular formula of C₂₁H₁₉F₃N₂O₃. The compound features a morpholine ring fused with a benzyl group and a trifluoromethyl-substituted phenyl group, which are key functional groups responsible for its biological activities. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability. Additionally, the oxo group at the 5-position of the morpholine ring contributes to the compound's reactivity and potential for forming hydrogen bonds.

Synthesis Methods

The synthesis of 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide has been extensively studied, with several methods reported in the literature. One common approach involves the reaction of 4-benzylmorpholinone with 2-(trifluoromethyl)aniline in the presence of a coupling agent such as HATU or EDC·HCl. This reaction typically proceeds via an amide bond formation between the carboxylic acid group of 4-benzylmorpholinone and the amine group of 2-(trifluoromethyl)aniline. The reaction conditions, including temperature, solvent, and catalyst, can be optimized to achieve high yields and purity of the final product.

Biological Activities

4-Benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide has demonstrated a range of biological activities that make it an attractive candidate for drug development. One of its most notable properties is its ability to act as a potent inhibitor of specific enzymes involved in neurological disorders. For example, recent studies have shown that this compound can effectively inhibit monoamine oxidase (MAO), an enzyme that plays a crucial role in the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide can help maintain higher levels of these neurotransmitters in the brain, potentially alleviating symptoms associated with conditions such as depression and Parkinson's disease.

In addition to its neuroprotective effects, 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide has also shown promise as an anticancer agent. Research has indicated that this compound can induce apoptosis in various cancer cell lines by disrupting cellular signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the activity of kinases such as AKT and ERK, which are often overactive in cancer cells. These findings suggest that 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide could be developed into a novel therapeutic agent for treating certain types of cancer.

Clinical Trials and Future Prospects

The promising preclinical results with 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide have led to increased interest in advancing this compound into clinical trials. Several Phase I trials are currently underway to evaluate its safety and tolerability in humans. Early data from these trials have shown that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for further clinical development.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 4-benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide. Efforts are being made to improve its bioavailability, reduce metabolism, and enhance target specificity. These improvements are expected to enhance the therapeutic efficacy of the compound while minimizing potential side effects.

Conclusion

4-Benzyl-5-oxo-N-2-(trifluoromethyl)phenylmorpholine-3-carboxamide (CAS No. 1351582-80-3) is a promising compound with diverse biological activities that make it a valuable candidate for drug development. Its unique chemical structure confers several advantageous properties, including high stability and bioavailability. Preclinical studies have demonstrated its potential as an inhibitor of monoamine oxidase and anticancer agent, while ongoing clinical trials are evaluating its safety and efficacy in humans. As research continues to advance, it is anticipated that this compound will play an important role in the treatment of neurological disorders and cancer.